9-(4,5-Dimethoxy-2-methyl-3,6-dioxocyclohexa-1,4-dien-1-YL)nonanal

• CAS No.: 132080-64-9
• Molecular Formula: C18H26O5
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 9-(4,5-dimethoxy-2-methyl-3,6-dioxocyclohexa-1,4-dien-1-yl)nonanal
• InChI: InChI=1S/C18H26O5/c1-13-14(11-9-7-5-4-6-8-10-12-19)16(21)18(23-3)17(22-2)15(13)20/h12H,4-11H2,1-3H3
• InChI Key: XROBGVIDTINBHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C(=C(C1=O)OC)OC)CCCCCCCCC=O

Description

9-(4,5-Dimethoxy-2-methyl-3,6-dioxocyclohexa-1,4-dien-1-yl)nonanal is a synthetic organic compound characterized by its unique chemical structure. This compound is not naturally occurring and is typically found in individuals exposed to it or its derivatives

Preparation Methods

The synthesis of 9-(4,5-Dimethoxy-2-methyl-3,6-dioxocyclohexa-1,4-dien-1-yl)nonanal involves several steps. One common method includes the use of N-bromosuccinimide in acetonitrile, followed by extraction with dichloromethane . The reaction conditions are carefully controlled to ensure the desired product is obtained with high purity. Industrial production methods may vary, but they generally follow similar synthetic routes with optimization for large-scale production.

Chemical Reactions Analysis

9-(4,5-Dimethoxy-2-methyl-3,6-dioxocyclohexa-1,4-dien-1-yl)nonanal undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include N-bromosuccinimide and dichloromethane . The major products formed from these reactions depend on the specific conditions and reagents used, but they often involve modifications to the methoxy and dioxocyclohexa-dienyl groups.

Scientific Research Applications

This compound has several scientific research applications. It is an important intermediate for the design of anticancer prodrugs and fluorescence probes that respond to specific enzymes overexpressed in cancer cells

Mechanism of Action

The mechanism of action of 9-(4,5-Dimethoxy-2-methyl-3,6-dioxocyclohexa-1,4-dien-1-yl)nonanal involves its interaction with molecular targets and pathways within cells. It is known to respond to DT-diaphorase, an enzyme overexpressed in some cancer cells . This interaction can lead to the activation of prodrugs or the generation of fluorescence signals, making it useful in both therapeutic and diagnostic applications.

Comparison with Similar Compounds

Similar compounds to 9-(4,5-Dimethoxy-2-methyl-3,6-dioxocyclohexa-1,4-dien-1-yl)nonanal include other derivatives of dioxocyclohexa-dienyl groups. For example, 10-(4,5-dimethoxy-2-methyl-3,6-dioxocyclohexa-1,4-dien-1-yl)decyl (9Z,12Z)-octadeca-9,12-dienoate is a closely related compound with similar chemical properties . The uniqueness of this compound lies in its specific structure and the resulting applications in scientific research.